2-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]sulfanyl-8-methylpyrido[1,2-a][1,3,5]triazin-4-one

• IUPAC Name: 2-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]sulfanyl-8-methylpyrido[1,2-a][1,3,5]triazin-4-one
• InChI: InChI=1S/C19H18N4O2S/c1-13-8-10-23-16(11-13)20-18(21-19(23)25)26-12-17(24)22-9-4-6-14-5-2-3-7-15(14)22/h2-3,5,7-8,10-11H,4,6,9,12H2,1H3
• InChI Key: BUKRDBGRYJHYTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC(=NC(=O)N2C=C1)SCC(=O)N3CCCC4=CC=CC=C43
• Molecular Formula: C19H18N4O2S
• Molecular Weight: 366.4 g/mol

Description

The compound is a complex organic molecule that includes a 3,4-dihydro-2H-quinolin-1-yl group. Quinoline is a well-known nitrogenous tertiary base and has been used in drug research and development due to its interesting pharmaceutical and biological activities.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. Quinolin-2,4-dione, a related compound, displays different tautomeric forms between the carbonyl groups, CH 2 -3 and NH of the quinoline moiety.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, related compounds such as 2,2,3-substituted-2,3-dihydroquinolin-4 (1H)-ones have been synthesized through Brønsted acid mediated or Lewis acid catalyzed sequential reactions of 2-alkynylanilines with ketones.

Future Directions

The future directions for this compound could involve further exploration of its synthesis, properties, and potential applications. Given the interesting properties of quinoline derivatives, this compound could potentially have applications in pharmaceutical research and development.